N-(5-Methoxy-3-pyridyl)-ethylenediamine

• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• IUPAC Name: N'-(5-methoxypyridin-3-yl)ethane-1,2-diamine
• InChI: InChI=1S/C8H13N3O/c1-12-8-4-7(5-10-6-8)11-3-2-9/h4-6,11H,2-3,9H2,1H3
• InChI Key: CZUOKZHSKPPDOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1)NCCN

Description

N-(5-Methoxy-3-pyridyl)-ethylenediamine is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (4.98 g, 216.7 mmol) was added to methanol (100 ml), and was allowed to react, the mixture was evaporated. 3,5-Dichloropyridine (25.0 g, 166.7 mmol) and dimethyl sulfoxide (250 ml) were added. The mixture was stirred at 70° C. overnight. Aqueous sodium hydroxide (500 ml, 1 M) was added, and the mixture was extracted twice with diethyl ether (500 ml). The crude mixture was stirred together with ethylenediamine (50.0 g, 833.5 mmol), potassium tert-butoxide (37.4 g, 333.4 mmol) and 1,2-dimethoxyethane (500 ml) at reflux for 4 h. Aqueous sodium hydroxide (1 I, 1 M) was added, and the mixture was extracted five times with ethyl acetate (500 ml). Chromatography on silica gel with dichloromethane, methanol and conc. ammonia (89:10:1) gave the title compound as free base. Yield 13.0 g, 47%.